Cas no 349400-48-2 (N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 349400-48-2
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 5928890
• PubChem ID: 743867
• Update Time: 2025-10-28

N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• N-(6-methyl-2-pyridinyl)-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-(6-methyl-2-pyridinyl)-
• Oprea1_433922
• N-(6-methylpyridin-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• CBMicro_009628
• BIM-0009842.P001
• Z57776684
• CB12792
• AKOS000677482
• F2299-0310
• 349400-48-2
• AO-854/12387680
• Oprea1_532324
• SR-01000478615-1
• SR-01000478615
• N-(6-methylpyridin-2-yl)-1,3-benzodioxole-5-carboxamide
• SMSF0008311

• Inchi： 1S/C14H12N2O3/c1-9-3-2-4-13(15-9)16-14(17)10-5-6-11-12(7-10)19-8-18-11/h2-7H,8H2,1H3,(H,15,16,17)
• InChI Key： PWFWUDRTTLVVJL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(C)=CC=C3)=O)C=C2OC1

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 351.4±42.0 °C(Predicted)
• pka: 11.88±0.20(Predicted)

Additional information on N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide

N-(6-Methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 349400-48-2): A Comprehensive Overview

N-(6-Methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide, identified by the CAS registry number 349400-48-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of carboxamides and features a unique structural arrangement that combines a pyridine ring with a benzodioxole moiety. The integration of these functional groups imparts distinctive chemical properties, making it a valuable subject for research and potential applications in drug discovery.

The molecular structure of N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide is characterized by a pyridine ring substituted at the 6-position with a methyl group and at the 2-position with a carboxamide group. The benzodioxole moiety, which is fused to the pyridine ring, contributes to the compound's aromaticity and stability. This structural arrangement not only enhances the compound's solubility but also influences its pharmacokinetic properties, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as an anticancer agent. Furthermore, computational studies using molecular docking techniques have revealed its ability to bind effectively to key protein targets, providing insights into its mechanism of action.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical synthesis. Its versatility as an intermediate in organic synthesis has been documented in several peer-reviewed articles. For example, researchers have utilized it as a building block for constructing more complex molecules with enhanced bioactivity. The ease of synthesis and functionalization of N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide makes it an attractive starting material for medicinal chemists.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments align with the growing emphasis on sustainable chemistry practices in the scientific community.

In terms of physical properties, N-(6-methylpyridin-2-yl)-2H-1,3-benzodioxole-5-carboxamide is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Its stability under physiological conditions further enhances its suitability for biomedical applications.

From an environmental perspective, studies on the biodegradation and toxicity profiles of this compound are ongoing. Preliminary data suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure its safe use in industrial and therapeutic settings.

In conclusion, N-(6-methylpyridin-2-yli)-benzodioxole carboxamide (CAS No. 349400–48–2) represents a compelling molecule with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future drug development efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.